Cas no 656241-05-3 (Butanoic acid, 2-[(acetylthio)methyl]-2-methyl-)

• Product Name: Butanoic acid, 2-[(acetylthio)methyl]-2-methyl-
• CAS No: 656241-05-3
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 397962
• PubChem ID: 71375566
• Update Time: 2025-04-19

Butanoic acid, 2-[(acetylthio)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(acetylthio)methyl]-2-methyl-
• 2-(acetylsulfanylmethyl)-2-methylbutanoic acid
• 2-[(Acetylsulfanyl)methyl]-2-methylbutanoic acid
• 656241-05-3
• DTXSID70798301

• Inchi： 1S/C8H14O3S/c1-4-8(3,7(10)11)5-12-6(2)9/h4-5H2,1-3H3,(H,10,11)
• InChI Key： WQOGCQBCMFJGTO-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 190.06642
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• PSA: 54.37